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Introduction
Quinoxyfen is a protectant fungicide belonging to the quinoline chemical class (FRAC Group

13).[1][2] It is utilized for the control of powdery mildew diseases on a variety of crops, including

cereals and grapevines.[3][4] Its mode of action is the disruption of early signal transduction

pathways in fungal pathogens, specifically interfering with G-protein signaling, which inhibits

spore germination and appressorium formation.[5][6] This document provides detailed

application notes and experimental protocols for the use of quinoxyfen in cereal and

grapevine field trials, based on available research and technical data.

Data Presentation
Grapevine Field Trial Data
Table 1: Efficacy of Quinoxyfen on Grape Powdery Mildew (Erysiphe necator)
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Application
Timing

Application
Rate (fl
oz/acre)

Active
Ingredient (lb
a.i./acre)

Disease
Severity on
Clusters (%)

Reference

Pre-bloom 4.0 0.065 Intermediate [4]

Full Bloom 4.0 0.065 Low [4]

Fruit Set 4.0 0.065 Low [4]

Post-fruit Set 4.0 0.065 Lowest [4]

Untreated

Control
- - High [4]

Note: "Low," "Intermediate," and "High" are qualitative descriptors from the source material,

indicating relative performance.

Table 2: Recommended Application Rates for Quinoxyfen in Grapevines

Crop
Target
Disease

Applicati
on Rate
(fl
oz/acre)

Active
Ingredien
t (lb
a.i./acre)

Minimum
Spray
Interval
(days)

Maximum
Applicati
ons per
Season

Referenc
e

Grape

Powdery

Mildew

(Erysiphe

necator)

4.0 - 6.6
0.065 -

0.108
14 4-5 [1][7]

Cereal Field Trial Data
While specific field trial data with quantitative efficacy and yield impact for standalone

quinoxyfen applications in cereals is limited in publicly available literature, permits for its use in

wheat demonstrate its recognized efficacy.[1][3] The product is noted to provide good control of

wheat powdery mildew when applied prior to severe infection.[3]

Table 3: Recommended Application Rates for Quinoxyfen in Cereals
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Crop Target Disease
Application
Rate (mL/ha)

Application
Timing

Reference

Wheat

Powdery Mildew

(Blumeria

graminis f. sp.

tritici)

200 - 300

At first signs of

infection

(protectant), from

early tillering up

to GS39.

[1]

Experimental Protocols
Protocol for Field Application of Quinoxyfen
Objective: To evaluate the efficacy of quinoxyfen in controlling powdery mildew in cereal or

grapevine field plots.

Materials:

Quinoxyfen formulation (e.g., 250 g/L suspension concentrate)

Calibrated backpack or tractor-mounted sprayer

Personal Protective Equipment (PPE) as per product label

Water

Adjuvant (if recommended by the product label)

Marking flags

Procedure:

Plot Design: Establish a randomized complete block design with a minimum of four

replicates per treatment. Include an untreated control for comparison.

Treatment Groups: Define treatment groups based on application rates and timings. For

example:
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Untreated Control

Quinoxyfen at low recommended rate

Quinoxyfen at high recommended rate

Standard grower practice fungicide

Application Timing: Apply quinoxyfen as a protectant before the establishment of the

disease.[1]

Cereals: Apply at the first sign of infection, typically between early tillering and flag leaf

emergence (GS31-GS39).[1]

Grapevines: Initiate applications before bloom and continue on a 14- to 21-day interval

depending on disease pressure.[7][8]

Spray Preparation: Calibrate the sprayer to ensure accurate and uniform application volume.

Prepare the spray solution by mixing the required amount of quinoxyfen with water

according to the product label.

Application: Apply the spray solution to the point of runoff for grapevines or as a uniform

foliar spray for cereals, ensuring thorough coverage of the plant canopy.

Post-application: Monitor the plots regularly for disease development and crop phytotoxicity.

Protocol for Powdery Mildew Disease Assessment
Objective: To quantify the severity and incidence of powdery mildew on cereals and

grapevines.

A. Cereals (Wheat/Barley):

Materials:

Disease assessment scale (e.g., 0-9 or percentage scale)

Data collection sheets
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Procedure:

Assessment Timing: Conduct disease assessments at key growth stages, such as flag leaf

emergence (GS39) and during grain fill.

Sampling: In each plot, randomly select a predetermined number of plants or tillers (e.g., 20

tillers).

Severity Assessment: For each selected tiller, assess the percentage of leaf area covered by

powdery mildew on the upper three leaves (flag leaf, flag-1, and flag-2). A 0-10 scale can

also be utilized where 0 is no disease and 10 represents over 15% of the flag leaf area

infected.[9]

Incidence Assessment: Calculate the percentage of assessed plants/tillers showing any

symptoms of powdery mildew.

Data Calculation: Calculate the mean disease severity and incidence for each plot. The

Percent Disease Index (PDI) can be calculated using the following formula:

PDI = (Sum of numerical ratings / (Total number of leaves observed × Maximum rating)) ×

100

B. Grapevines:

Materials:

Disease assessment key with diagrams of different severity levels.

Data collection sheets.

Procedure:

Assessment Timing: Conduct assessments from pre-bunch closure to just before harvest.[5]

Sampling: Randomly select a predetermined number of clusters and leaves per plot (e.g., 25

clusters and 25 leaves).

Severity Assessment:
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Clusters: Estimate the percentage of the surface area of each cluster covered by powdery

mildew.[5]

Leaves: Estimate the percentage of the area of the upper and lower surfaces of each leaf

covered by powdery mildew.

Incidence Assessment: Calculate the percentage of assessed clusters and leaves with any

powdery mildew symptoms.[5]

Data Analysis: Calculate the average disease severity and incidence for leaves and clusters

for each plot.

Protocol for Quinoxyfen Residue Analysis
Objective: To determine the concentration of quinoxyfen residues in cereal grain and grape

samples.

Materials:

Homogenizer/blender

Centrifuge

Solid Phase Extraction (SPE) cartridges (e.g., aminopropyl)

Gas Chromatograph with Mass Selective Detector (GC-MSD) or High-Performance Liquid

Chromatograph with UV detector (HPLC-UV)[6]

Acetonitrile (acidified)

Hexane

Sodium bicarbonate

Quinoxyfen analytical standard

Procedure:
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Sample Preparation: Homogenize a representative sample of harvested grapes or cereal

grain.

Extraction:

Weigh a subsample of the homogenized material.

Extract quinoxyfen residues with acidified acetonitrile.[6]

Vortex and/or sonicate to ensure efficient extraction.

Centrifuge the sample to separate the solid and liquid phases.

Partitioning and Clean-up:

Take an aliquot of the acetonitrile extract and add a sodium bicarbonate solution.

Partition the quinoxyfen into hexane.[6]

Evaporate the hexane to dryness.

Reconstitute the residue in hexane.

Perform a clean-up step using an aminopropyl SPE cartridge, eluting with 1% acetone in

hexane.[6]

Analysis:

Evaporate the eluate to dryness and reconstitute in a suitable solvent (e.g., 0.1% corn oil

in tri-methyl pentane for GC-MSD).[6]

Inject an aliquot into the GC-MSD or HPLC-UV for quantification.

Quantification: Compare the peak area of the sample to a calibration curve prepared from

the quinoxyfen analytical standard.

Mandatory Visualization
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Quinoxyfen Mode of Action in Powdery Mildew
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Experimental Workflow for Quinoxyfen Field Trials
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://grdc.com.au/resources-and-publications/grdc-update-papers/tab-content/grdc-update-papers/2023/02/fungicide-resistant-wheat-powdery-mildew-update-on-management-and-resistance-testing
https://www.bio-conferences.org/articles/bioconf/pdf/2022/09/bioconf_gdpm2022_02003.pdf
https://grdc.com.au/resources-and-publications/grdc-update-papers/tab-content/grdc-update-papers/2023/08/fungicide-resistant-wheat-powdery-mildew-update-on-management-and-resistance-testing
https://www.ajevonline.org/content/2/Suppl_1/7
https://www.ajevonline.org/content/2/Suppl_1/7
https://pmassessment.com.au/content/pdf/VineyardPowderyMildewAssessmentGuide.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation06/Quinoxyfen06.pdf
https://www.utas.edu.au/__data/assets/pdf_file/0008/1793096/Guideline_Powdery-Mildew-diagram_2025.pdf
https://apsjournals.apsnet.org/doi/10.1094/PDIS-06-19-1285-RE
https://www.apsnet.org/publications/phytopathology/backissues/Documents/1989Articles/Phyto79n04_462.pdf
https://www.benchchem.com/product/b1680402#quinoxyfen-use-in-cereal-and-grapevine-field-trials
https://www.benchchem.com/product/b1680402#quinoxyfen-use-in-cereal-and-grapevine-field-trials
https://www.benchchem.com/product/b1680402#quinoxyfen-use-in-cereal-and-grapevine-field-trials
https://www.benchchem.com/product/b1680402#quinoxyfen-use-in-cereal-and-grapevine-field-trials
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680402?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

